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Compound of Interest

Compound Name: Cyromazine

Cat. No.: B1669673

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyromazine, an N-cyclopropyl derivative of melamine, is a triazine-based insect growth
regulator.[1] It is utilized in agriculture and veterinary medicine to control a range of dipteran
pests.[1][2] Its mode of action, while not fully elucidated, involves the disruption of the molting
and pupation processes in insect larvae.[1][3] This technical guide provides a detailed overview
of the fundamental chemical properties and structural characteristics of cyromazine.

Chemical and Physical Properties

A summary of the key chemical and physical properties of cyromazine is presented in the
table below. These parameters are crucial for understanding its environmental fate, behavior in
biological systems, and for the development of analytical methods and formulations.
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Property Value

IUPAC Name N-Cyclopropyl-1,3,5-triazine-2,4,6-triamine[1][2]
CAS Number 66215-27-8[1]

Molecular Formula CeH10Ns[1][4][5]

Molar Mass 166.19 g/mol [1]

Appearance White crystalline powder[6][7]

219-222 °CJ[1]; 223.2 °C (with decomposition)

Melting Point
[2]; 224.9 °C[4]

Boiling Point Decomposes before boiling[3]

11,000 mg/L (at 20°C, pH 7.5)[6]; 13,000 mg/L

Water Solubility (at 25°C, pH 7.1)[4]

Methanol: 22, Isopropanol: 2.5, Acetone: 1.7, n-
Solubility in Organic Solvents (g/kg at 20°C) octanol: 1.2, Dichloromethane: 0.25, Toluene:
0.015, Hexane: 0.0002[4]

Vapor Pressure 4.48 x 10~7 Pa (at 25°C)[2]
pKa 5.2 (moderately basic)[2]
Octanol-Water Partition Coefficient (log P) -0.16 (at 25°C)[8]

Chemical Structure

Cyromazine is characterized by a central 1,3,5-triazine ring substituted with two amino groups
and one cyclopropylamino group. This structure is fundamental to its biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Cyromazine: A Comprehensive Technical Guide to its
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669673#cyromazine-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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